3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-5-[[2-[(3-methoxyphenyl)methoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO3S2/c1-3-21-19(22)18(26-20(21)25)12-15-8-4-5-10-17(15)24-13-14-7-6-9-16(11-14)23-2/h4-12H,3,13H2,1-2H3/b18-12-
• InChI Key: JUQBIIQLLBRCKK-PDGQHHTCSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=CC=C2OCC3=CC(=CC=C3)OC)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CC=C2OCC3=CC(=CC=C3)OC)/SC1=S
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities.

Scientific Research Applications

3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has shown promising potential in various scientific research applications. It has been reported to exhibit significant anti-inflammatory, anti-cancer, anti-microbial, and anti-tubercular activities. Additionally, this compound has been found to possess potent antioxidant properties and has been investigated for its potential use in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways. For example, it has been reported to inhibit the NF-κB signaling pathway, which plays a key role in inflammation and cancer. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase-mediated apoptotic pathway.
Biochemical and Physiological Effects:
3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been found to exert various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of inflammatory mediators, such as COX-2 and iNOS. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells. Moreover, it has been reported to possess potent antioxidant properties and protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its diverse biological activities, potent antioxidant properties, and potential use in drug development. However, the limitations of using this compound include its relatively complex synthesis method and limited availability.

Future Directions

There are several future directions for research on 3-ethyl-5-{2-[(3-methoxybenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. Firstly, further studies are needed to elucidate the mechanism of action of this compound and its potential use in the treatment of various diseases. Additionally, more research is needed to optimize the synthesis method of this compound and improve its yield. Moreover, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic efficacy. Finally, more research is needed to investigate the safety and toxicity of this compound in vivo.